5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)triazol-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H13N5O3/c1-11-2-5-13(6-3-11)23-9-14(20-22-23)17-19-18(26-21-17)12-4-7-15-16(8-12)25-10-24-15/h2-9H,10H2,1H3
• InChI Key: KQDAYFRIIMHPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=N2)C3=NOC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H13N5O3
• Molecular Weight: 347.3 g/mol
• CAS No.: 1251697-16-1

Description

This compound belongs to the 1,2,4-oxadiazole class, a heterocyclic scaffold renowned for its pharmacological and material science applications. Its structure integrates a 1,3-benzodioxole moiety at position 5 and a 4-methylphenyl-substituted 1,2,3-triazole at position 3 (Figure 1). Such hybrid structures are frequently explored for antimicrobial, anticancer, and optoelectronic properties .

Biological Activity

The compound 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole is a hybrid molecule that combines the benzodioxole and triazole moieties. These structural features are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. This article discusses the biological activity of this compound based on available research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{18}\text{N}_{4}\text{O}_{3}$$

Anticancer Activity

Research indicates that compounds containing oxadiazole and triazole rings exhibit significant anticancer properties. For instance:

• Mechanism of Action : The anticancer activity is often attributed to the inhibition of cell proliferation and induction of apoptosis in various cancer cell lines. Studies have shown that derivatives of oxadiazole can disrupt DNA synthesis and repair mechanisms in cancer cells .
• Case Study : In a study involving human cancer cell lines (e.g., MCF-7 breast cancer cells), the compound demonstrated an IC50 value indicating potent cytotoxicity. The mechanism involved reactive oxygen species (ROS) generation leading to oxidative stress and subsequent apoptosis .

Antimicrobial Activity

The benzodioxole moiety is recognized for its antimicrobial properties.

• Research Findings : A study evaluated the antibacterial efficacy against Gram-positive and Gram-negative bacteria. The compound exhibited significant inhibition zones in agar diffusion assays, suggesting its potential as an antibacterial agent .

Anti-inflammatory Properties

Compounds with similar structures have been reported to possess anti-inflammatory effects.

• Mechanism : These effects are often mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. The compound's ability to modulate these pathways could be beneficial in treating inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing biological activity:

Compound Feature	Effect on Activity
Benzodioxole moiety	Enhances antimicrobial properties
Triazole ring	Contributes to anticancer activity
Oxadiazole linkage	Increases overall bioactivity

Scientific Research Applications

Anticancer Activity

Mechanism of Action : Research indicates that compounds containing oxadiazole and triazole rings exhibit significant anticancer properties. The anticancer activity is often attributed to the inhibition of cell proliferation and induction of apoptosis in various cancer cell lines. For instance, derivatives of oxadiazole can disrupt DNA synthesis and repair mechanisms in cancer cells.

Case Study : In studies involving human cancer cell lines such as MCF-7 (breast cancer), the compound demonstrated an IC50 value indicating potent cytotoxicity. This effect is linked to the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis .

Antimicrobial Activity

The benzodioxole moiety is recognized for its antimicrobial properties.

Research Findings : One study evaluated the antibacterial efficacy against both Gram-positive and Gram-negative bacteria. The compound exhibited significant inhibition zones in agar diffusion assays, suggesting its potential as an antibacterial agent .

Anti-inflammatory Properties

Compounds with similar structures have been reported to possess anti-inflammatory effects.

Mechanism : These effects are often mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. The compound's ability to modulate these pathways could be beneficial in treating inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the Structure-Activity Relationship (SAR) is crucial for optimizing biological activity. The following table summarizes key features of the compound and their effects on activity:

Compound Feature	Effect on Activity
Benzodioxole moiety	Enhances antimicrobial properties
Triazole ring	Contributes to anticancer activity
Oxadiazole linkage	Increases overall bioactivity

Comparison with Similar Compounds

Key Observations :

• Synthetic Efficiency : Copper-catalyzed 1,3-dipolar cycloaddition (e.g., Compound 4c ) is a common high-yield route for triazole-containing analogs, suggesting applicability for the target compound.
• Spectral Signatures : Shared IR peaks (e.g., ~1583 cm⁻¹ for C=N/C=C) confirm conserved oxadiazole and triazole frameworks .

Key Observations :

• Substituent Impact : The target’s 4-methylphenyl group, while less electronegative than halogens (e.g., in ), may balance activity with metabolic stability.
• Benzodioxole Advantage : The benzodioxole moiety (shared with 7o ) could enhance π-π stacking in biological targets, a feature absent in thiophene-based analogs (BI81689 ).

Physicochemical and Pharmacokinetic Properties

• Solubility : The oxadiazole-triazole framework may reduce aqueous solubility, necessitating formulation optimization.
• Metabolic Stability : Triazole rings resist oxidative metabolism, a feature observed in Compound 4c .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole, and how can purity be validated?

• Methodological Answer : The compound can be synthesized via a multi-step approach involving cycloaddition and coupling reactions. For example, the 1,2,4-oxadiazole core is typically formed by reacting a nitrile derivative with hydroxylamine, followed by triazole ring installation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) . Purity validation requires melting point analysis, IR spectroscopy (to confirm functional groups like C=N and C-O-C), and NMR (¹H/¹³C) to verify structural integrity. Elemental analysis (C, H, N) should align with theoretical values within ±0.4% deviation .

Q. How is the crystal structure of this compound determined, and what conformational insights does it provide?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) using a Bruker SMART diffractometer is standard. The 1,2,4-oxadiazole and triazole rings are planar, with dihedral angles between aromatic systems (e.g., 80.2° between oxadiazole and benzodioxole in analogous structures) influencing steric and electronic interactions. Weak hydrogen bonds (C–H⋯N/O) stabilize the lattice, forming 2D sheets . Data refinement via SHELXL and absorption correction (SADABS) ensures accuracy.

Q. What preliminary biological assays are suitable for evaluating this compound’s activity?

• Methodological Answer : Initial screening should include:

• Antimicrobial assays : Broth microdilution (MIC determination against Gram+/Gram– bacteria and fungi) .
• Enzyme inhibition : α-Glucosidase or acetylcholinesterase inhibition assays (IC₅₀ via spectrophotometry) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., MCF-7, HepG2) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically explored for this compound?

• Methodological Answer :

• Variation of substituents : Replace the 4-methylphenyl group on the triazole with electron-withdrawing (e.g., -NO₂) or donating (e.g., -OCH₃) groups to assess electronic effects on bioactivity .
• Scaffold hopping : Substitute benzodioxole with other bicyclic systems (e.g., benzofuran) to study ring size/rigidity impacts .
• Docking studies : Use AutoDock Vina to predict binding modes with target proteins (e.g., α-glucosidase PDB: 2ZE0). Compare binding energies (ΔG) and interactions (H-bonds, π-stacking) .

Q. How should contradictory bioactivity data between in vitro and in vivo models be resolved?

• Methodological Answer :

• Pharmacokinetic profiling : Measure solubility (shake-flask method), metabolic stability (liver microsomes), and permeability (Caco-2 assay). Poor oral bioavailability may explain in vivo discrepancies .
• Metabolite identification : LC-MS/MS to detect active/inactive metabolites.
• Dose optimization : Conduct dose-response studies in animal models to align efficacy with in vitro IC₅₀ values .

Q. What strategies optimize the synthetic yield of the 1,2,4-oxadiazole core under scalable conditions?

• Methodological Answer :

• Solvent selection : Replace high-boiling solvents (e.g., DMF) with acetonitrile or ethanol to simplify purification .
• Catalyst screening : Test ZnCl₂ vs. NaHCO₃ for nitrile-hydroxylamine cyclization; the latter may reduce side reactions .
• Microwave-assisted synthesis : Reduce reaction time (e.g., from 10 h to 30 min) while maintaining >85% yield .

Q. How does the compound’s stability under varying pH and temperature conditions impact formulation development?

• Methodological Answer :

• Forced degradation studies : Expose the compound to pH 1–13 (HCl/NaOH buffers) at 40–80°C for 24–72 h. Monitor degradation via HPLC-UV (λ=254 nm). Oxadiazole rings are prone to hydrolysis in acidic conditions .
• Lyophilization : If unstable in aqueous media, lyophilize with cryoprotectants (e.g., trehalose) for long-term storage .

Data Contradiction Analysis

Q. Conflicting crystallographic How to address discrepancies in reported dihedral angles or hydrogen-bonding patterns?

• Methodological Answer :

• Re-refinement of raw data : Re-process original diffraction data (e.g., CIF files) using updated software (OLEX2 vs. SHELXTL) to check for overfitting .
• Temperature effects : Compare data collected at 100 K vs. 298 K; thermal motion may artificially inflate bond length errors .